Cas no 1228351-41-4 (Methyl 3-Amino-1H-pyrazole-5-carboxylate hydrochloride)

• Product Name: Methyl 3-Amino-1H-pyrazole-5-carboxylate hydrochloride
• CAS No: 1228351-41-4
• MF: C₅H₈ClN₃O₂
• MW: 177.588919639587
• CID: 4726771
• Update Time: 2025-07-02

Methyl 3-Amino-1H-pyrazole-5-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 3-Amino-1H-pyrazole-5-carboxylate hydrochloride
• Methyl 5-amino-1H-pyrazole-3-carboxylate hydrochloride
• Methyl 5-amino-1H-pyrazole-3-carboxylate hcl
• WKSUKIUHZDWQCZ-UHFFFAOYSA-N
• AX8211637
• AX8181338
• 5-amino-2H-pyrazole-3-carboxylic acid methyl ester hydrochloride

• Inchi： 1S/C5H7N3O2.ClH/c1-10-5(9)3-2-4(6)8-7-3;/h2H,1H3,(H3,6,7,8);1H
• InChI Key： WKSUKIUHZDWQCZ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1=CC(N)=NN1)=O

Computed Properties

• Exact Mass: 177.031
• Monoisotopic Mass: 177.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81

Methyl 3-Amino-1H-pyrazole-5-carboxylate hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on Methyl 3-Amino-1H-pyrazole-5-carboxylate hydrochloride

Research Briefing on Methyl 3-Amino-1H-pyrazole-5-carboxylate hydrochloride (CAS: 1228351-41-4): Recent Advances and Applications

Methyl 3-Amino-1H-pyrazole-5-carboxylate hydrochloride (CAS: 1228351-41-4) is a key intermediate in the synthesis of various bioactive compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its significance in the development of novel therapeutic agents, including kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. This briefing provides an overview of the latest research findings, focusing on the compound's synthetic utility, biological activities, and potential applications in drug discovery.

A recent study published in the Journal of Medicinal Chemistry explored the use of Methyl 3-Amino-1H-pyrazole-5-carboxylate hydrochloride as a building block for the synthesis of pyrazole-based kinase inhibitors. The researchers demonstrated that the compound's unique structural features enable efficient modification, leading to high-affinity inhibitors targeting specific kinases involved in cancer progression. The study reported promising in vitro and in vivo results, suggesting its potential as a lead compound for further optimization.

Another significant advancement was reported in the European Journal of Medicinal Chemistry, where the compound was utilized in the design of novel antimicrobial agents. The study highlighted the compound's ability to enhance the antibacterial and antifungal properties of derived molecules, particularly against drug-resistant strains. The researchers attributed this activity to the compound's ability to disrupt microbial cell membranes and inhibit essential enzymatic pathways.

In addition to its role in drug discovery, Methyl 3-Amino-1H-pyrazole-5-carboxylate hydrochloride has also been investigated for its potential in materials science. A recent publication in ACS Applied Materials & Interfaces described its use as a precursor for the synthesis of functionalized polymers with applications in drug delivery systems. The study emphasized the compound's versatility and ease of functionalization, making it a valuable tool for designing advanced biomaterials.

Despite these advancements, challenges remain in the large-scale synthesis and purification of Methyl 3-Amino-1H-pyrazole-5-carboxylate hydrochloride. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as reported in Organic Process Research & Development. These improvements are critical for ensuring the compound's availability for further research and commercial applications.

In conclusion, Methyl 3-Amino-1H-pyrazole-5-carboxylate hydrochloride (CAS: 1228351-41-4) continues to be a pivotal compound in chemical biology and medicinal chemistry. Its diverse applications, from drug discovery to materials science, underscore its importance in advancing scientific research. Future studies are expected to explore its potential in emerging therapeutic areas and innovative material designs.